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Compound of Interest

Compound Name: 9-Vinylanthracene

Cat. No.: B1293765

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling considerations for 9-
Vinylanthracene powder. Due to the limited availability of specific toxicological and explosive
property data for 9-Vinylanthracene, this document incorporates information on the parent
compound, anthracene, and general principles for handling polycyclic aromatic hydrocarbons
(PAHs) and potentially hazardous chemical powders. A precautionary approach is strongly
advised.

Chemical and Physical Properties

9-Vinylanthracene is a solid, yellow to orange crystalline powder.[1] A summary of its key
physical and chemical properties is provided below, with data for its parent compound,
anthracene, included for comparison.
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Property 9-Vinylanthracene Anthracene

Chemical Formula CieH12 C14H10[2]

Molecular Weight 204.27 g/mol 178.23 g/mol [2]

CAS Number 2444-68-0 120-12-7[2]

Appearance vellow to orange crystalline White to yellow solid[3]
powder[1]

Melting Point 62-65 °C[4] 215-218 °C[5]

Boiling Point 61-66 °C at 10 mmHg[4] 340 °C at 760 mmHg[5]

Solubility Insoluble in water[5] Insoluble in water[5]

Hazard Identification and Classification

Detailed toxicological data for 9-Vinylanthracene is largely unavailable.[6] Therefore, the
hazard assessment must consider the properties of the parent compound, anthracene, which is
classified as a potential carcinogen and is toxic to aquatic life.

GHS Classification (Anthracene):

Skin Irritation (Category 2)[2]

Eye Irritation (Category 2A)[2]

Specific target organ toxicity — single exposure (Category 3), Respiratory system|[2]

Acute aquatic toxicity (Category 1)[2]

Chronic aquatic toxicity (Category 1)[2]
NFPA 704 Rating (Anthracene):[3]
o Health: 1 (Slightly hazardous)

o Flammability: 1 (Must be preheated before ignition can occur)
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« Instability/Reactivity: 0 (Normally stable)

It is prudent to handle 9-Vinylanthracene with the assumption that it may pose similar or
additional hazards to anthracene, particularly given its vinyl substitution which can introduce
different reactivity patterns.

Toxicological Data

Specific quantitative toxicological data for 9-Vinylanthracene, such as LD50 and LC50 values,
are not readily available in the reviewed literature.[6] The following data for anthracene
provides a reference point for potential toxicity.

Route of Exposure  Species Value Reference
Oral LD50 Mouse 4900 mg/kg [5]
Oral LD50 Rat >16,000 mg/kg [7]

Given the lack of specific data for 9-Vinylanthracene, it should be handled as a substance of
unknown toxicity with the potential for skin, eye, and respiratory irritation, and potential
carcinogenic effects.

Experimental Protocols

While no specific experimental safety protocols for 9-Vinylanthracene were found, the
following are general methodologies for assessing the hazards of powdered organic
compounds.

Powder Flammability and Dust Explosion Testing:

e Minimum Ignition Energy (MIE): Determines the lowest electrostatic spark energy required to
ignite a dust cloud. This is a critical parameter for assessing static discharge hazards.

e Minimum Ignition Temperature (MIT): Identifies the lowest temperature of a hot surface that
can ignite a dust cloud or layer.

o Explosion Severity (Kst): Measures the maximum rate of pressure rise of a dust explosion in
a contained volume, which indicates the potential severity of an explosion.
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It is highly recommended that users of 9-Vinylanthracene powder conduct a thorough risk
assessment, which may include commissioning these tests to determine its specific explosive
properties.

Safe Handling and Storage

Due to the potential hazards, including carcinogenicity and the unknown dust explosion risk,
stringent handling procedures are necessary.

Engineering Controls:

o All handling of 9-Vinylanthracene powder should be conducted in a certified chemical fume
hood to minimize inhalation exposure.

o For weighing, use an analytical balance inside a fume hood or a ventilated balance
enclosure.

e Use a vacuum system with a HEPA filter for cleaning up spills to avoid generating airborne
dust.

Personal Protective Equipment (PPE):
o Eye Protection: Chemical safety goggles or a face shield.
» Skin Protection: A lab coat and chemically resistant gloves (e.g., nitrile).

» Respiratory Protection: For situations with a potential for high dust exposure, a NIOSH-
approved respirator with a particulate filter is recommended.

Storage:

e Store in a cool, dry, well-ventilated area away from sources of ignition and strong oxidizing
agents.[5]

o Keep containers tightly closed.

Emergency Procedures
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Spill Response: In the event of a spill, the following workflow should be followed:

Spill Response Workflow for 9-Vinylanthracene Powder

Assess the Spill

If large or airborne dus If small and manageable

Evacuate the Area Don PPE

:

Contain the Spill

y

Alert Others & Secure the Area

Clean Up the Spill

:

Decontaminate the Area

:

Dispose of Waste

'y

Report the Incident

Click to download full resolution via product page
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Spill Response Workflow for 9-Vinylanthracene Powder
First Aid Measures:
 Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water.[2]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.[2]
 Ingestion: Do not induce vomiting. Seek immediate medical attention.

Decontamination and Disposal

Decontamination: All surfaces and equipment contaminated with 9-Vinylanthracene should be
decontaminated. A general procedure for decontaminating surfaces exposed to PAHs is
outlined below.
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Decontamination Procedure for PAH-Contaminated Surfaces

Prepare Decontamination Solution

(e.g., soap and water, or appropriate solvent)

Wipe the contaminated surface
with a damp cloth

'

Rinse the cloth with clean water

'

Repeat wiping and rinsing
(at least 3 times)

'

Perform a final rinse with clean water

'

Allow the surface to air dry

'

Dispose of all cleaning materials
as hazardous waste

Click to download full resolution via product page

Decontamination Procedure for PAH-Contaminated Surfaces
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Disposal: All waste contaminated with 9-Vinylanthracene, including spilled material, cleaning
supplies, and contaminated PPE, must be disposed of as hazardous waste in accordance with
local, state, and federal regulations.

Reactivity and Stability
Reactivity:

e The vinyl group in 9-Vinylanthracene can undergo polymerization, especially in the
presence of initiators or upon exposure to heat or light.

¢ As a polycyclic aromatic hydrocarbon, it can react with strong oxidizing agents.[5]
Stability:
e The compound is generally stable under recommended storage conditions.

e Avoid exposure to heat, light, and incompatible materials to prevent decomposition or
unwanted reactions.

Hazardous Decomposition Products:
o Combustion may produce carbon monoxide and carbon dioxide.[5]

This guide is intended to provide a starting point for the safe handling of 9-Vinylanthracene
powder. It is not a substitute for a thorough risk assessment and adherence to all applicable
safety regulations and institutional protocols. Researchers are strongly encouraged to seek out
additional information and consult with safety professionals before working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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